Cas no 813-11-6 (1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one)

• Product Name: 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one
• CAS No: 813-11-6
• MF: C₅H₂ClF₇O
• MW: 246.510605335236
• CID: 6259932
• PubChem ID: 165635380
• Update Time: 2025-05-20

1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one
• 813-11-6
• EN300-1971224

• Inchi： 1S/C5H2ClF7O/c6-1-2(14)3(7,8)4(9,10)5(11,12)13/h1H2
• InChI Key： IIJITSDFHJRHDQ-UHFFFAOYSA-N
• SMILES： ClCC(C(C(C(F)(F)F)(F)F)(F)F)=O

Computed Properties

• Exact Mass: 245.9682395g/mol
• Monoisotopic Mass: 245.9682395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one

Comprehensive Overview of 1-Chloro-3,3,4,4,5,5,5-Heptafluoropentan-2-one (CAS No. 813-11-6)

1-Chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one (CAS No. 813-11-6) is a fluorinated organic compound with significant applications in industrial and research settings. This compound, often referred to by its abbreviated name HFPK, belongs to the family of fluorinated ketones, which are known for their unique chemical properties. The presence of multiple fluorine atoms and a chloro substituent in its structure contributes to its high stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one is C₅HClF₇O, and its molecular weight is 232.5 g/mol. The compound's structure features a ketone functional group flanked by a chlorine atom and a perfluorinated alkyl chain. This arrangement imparts distinctive physicochemical properties, such as low boiling point, high thermal stability, and resistance to oxidation. These characteristics make it suitable for use in specialized applications, including electronics, pharmaceuticals, and advanced material synthesis.

In recent years, the demand for fluorinated compounds like HFPK has surged due to their role in green chemistry and sustainable manufacturing. Researchers are increasingly exploring alternatives to traditional solvents and reagents that pose environmental risks. 1-Chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one has emerged as a candidate for eco-friendly processes, owing to its low global warming potential (GWP) and minimal ozone depletion potential (ODP). This aligns with the growing trend of sustainable chemical solutions and the push for green alternatives in industrial applications.

One of the most searched topics related to CAS No. 813-11-6 is its application in the electronics industry. The compound's ability to act as a precursor for fluorinated coatings and etchants makes it invaluable in semiconductor manufacturing. With the rise of 5G technology and the Internet of Things (IoT), the need for high-performance materials has never been greater. HFPK is being studied for its potential to enhance the durability and efficiency of electronic components, addressing key challenges in miniaturization and energy consumption.

Another area of interest is the use of 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one in pharmaceutical research. Fluorinated compounds are known to improve the bioavailability and metabolic stability of drug molecules. Scientists are investigating HFPK as a building block for novel therapeutics, particularly in the development of antiviral and anticancer agents. This aligns with the global focus on drug discovery and the search for more effective treatments for complex diseases.

Safety and handling of fluorinated ketones like HFPK are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to ensure workplace safety. Users often search for guidelines on chemical compatibility, storage conditions, and personal protective equipment (PPE) when working with such specialized chemicals. Manufacturers and suppliers provide detailed safety data sheets (SDS) to address these concerns.

The synthesis of 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one typically involves the fluorination of precursor compounds under controlled conditions. Advanced techniques such as electrochemical fluorination and gas-phase reactions are employed to achieve high purity and yield. Researchers are continually optimizing these methods to reduce costs and improve scalability, catering to the increasing demand for high-purity fluorochemicals.

In conclusion, 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-one (CAS No. 813-11-6) is a versatile and valuable compound with broad applications across multiple industries. Its unique properties and alignment with sustainability goals make it a subject of ongoing research and development. As industries evolve and prioritize eco-friendly solutions, the relevance of HFPK and similar fluorinated compounds is expected to grow, driving innovation and technological advancement.